Cas no 1210968-58-3 (3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide)

• Product Name: 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide
• CAS No: 1210968-58-3
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• CID: 5941138
• PubChem ID: 45814025
• Update Time: 2025-06-09

3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide
• 3-acetyl-N-[1-(furan-2-yl)propan-2-yl]benzenesulfonamide
• SR-01000925108
• F5831-2040
• SR-01000925108-1
• 1210968-58-3
• 3-acetyl-N-[1-(furan-2-yl)propan-2-yl]benzene-1-sulfonamide
• VU0521923-1
• AKOS009282834
• 3-acetyl-N-(1-(furan-2-yl)propan-2-yl)benzenesulfonamide
• Z369313328

• Inchi： 1S/C15H17NO4S/c1-11(9-14-6-4-8-20-14)16-21(18,19)15-7-3-5-13(10-15)12(2)17/h3-8,10-11,16H,9H2,1-2H3
• InChI Key： JGFWHUUJPZWNOT-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)CC2=CC=CO2)(=O)=O)=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 307.08782920g/mol
• Monoisotopic Mass: 307.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide

3-Acetyl-N-1-(Furan-2-yl)propan-2-ylbenzene-1-sulfonamide (CAS No. 1210968-58-3): An Overview

3-Acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide (CAS No. 1210968-58-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The molecular structure of 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide is composed of a benzene ring substituted with a sulfonamide group, an acetyl group, and a furan-containing side chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable subject for research in various areas of medicinal chemistry.

Recent studies have highlighted the potential of 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in the inflammatory response.

Beyond its anti-inflammatory properties, 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide has also shown promise in the field of cancer research. A study conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

In addition to its therapeutic potential, 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide has been investigated for its pharmacokinetic properties. Research published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties make it an attractive candidate for further development as an oral or injectable drug formulation.

The safety profile of 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for safe use in clinical settings.

To further validate its therapeutic efficacy and safety, clinical trials are currently underway to evaluate the performance of 3-acetyl-N-1-(furan-2-yl)propan-2-ylbenzene-1-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory diseases and certain types of cancer. These preliminary findings have generated considerable interest among researchers and clinicians alike.

In conclusion, 3-acetyl-N-1-(furan-2-y l)propan - 2 - ylbenzene - 1 - sulfonamide (CAS No. 1210968 - 58 - 3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it a valuable candidate for further development in the fields of medicinal chemistry and drug discovery. Ongoing research and clinical trials are expected to provide more insights into its full potential as a novel therapeutic agent.